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An In-Depth Technical Guide to 7-Bromo-1,2,3,4-tetrahydroisoquinoline in Medicinal Chemistry

Introduction: The Strategic Value of the 7-Bromo-
THIQ Scaffold
The 1,2,3,4-tetrahydroisoquinoline (THIQ) core is a foundational heterocyclic motif in medicinal

chemistry. As a "privileged scaffold," it is prominently featured in a wide array of natural

products and synthetic compounds that exhibit significant biological activities, including

antitumor, antibacterial, and neuroprotective properties.[1][2][3] The synthetic and natural

analogs of THIQ are known to possess a broad pharmacological spectrum, with activities

ranging from anti-inflammatory and antiviral to anticancer and antimalarial.[2][4]

Within this important class of molecules, 7-bromo-1,2,3,4-tetrahydroisoquinoline stands out not

as an end product, but as a uniquely versatile and powerful intermediate. Its strategic

importance lies in the presence of a bromine atom on the aromatic ring, which serves as a

highly effective reactive handle for modern cross-coupling reactions. This allows medicinal

chemists to efficiently introduce a vast array of molecular fragments, enabling the systematic

exploration of structure-activity relationships (SAR) and the optimization of lead compounds.

This guide provides a technical overview of the synthesis, reactivity, and application of this

pivotal building block in the drug discovery process.[5]
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Physicochemical Properties
A summary of the key properties of 7-bromo-1,2,3,4-tetrahydroisoquinoline is provided below.

Property Value Reference(s)

CAS Number 17680-55-6 [6][7]

Molecular Formula C₉H₁₀BrN [7][8]

Molecular Weight 212.09 g/mol [7][8]

Appearance Light yellow solid [6]

IUPAC Name
7-bromo-1,2,3,4-

tetrahydroisoquinoline
[8]

Synthesis of the 7-Bromo-1,2,3,4-
tetrahydroisoquinoline Core
The construction of the THIQ framework is typically achieved through classic named reactions

such as the Pictet-Spengler or Bischler-Napieralski cyclizations.[1] For the specific synthesis of

the 7-bromo derivative, a common and effective laboratory-scale method involves the

deprotection of a protected amine precursor.

Detailed Experimental Protocol: Synthesis via
Deprotection
This protocol describes the synthesis of 7-bromo-1,2,3,4-tetrahydroisoquinoline from its N-

trifluoroacetyl-protected precursor. The trifluoroacetyl group serves as an effective protecting

group during upstream synthetic steps and can be readily removed under basic conditions.

Reaction Scheme:
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Suzuki-Miyaura Catalytic Cycle
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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